N-(5-chloro-2-methoxyphenyl)-2-(N-hydroxyimino)acetamide

• IUPAC Name: (2E)-N-(5-chloro-2-methoxyphenyl)-2-hydroxyiminoacetamide
• InChI: InChI=1S/C9H9ClN2O3/c1-15-8-3-2-6(10)4-7(8)12-9(13)5-11-14/h2-5,14H,1H3,(H,12,13)/b11-5+
• InChI Key: PQBVQTQRUFZFOI-VZUCSPMQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C=NO
• Isomeric SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)/C=N/O
• Molecular Formula: C9H9ClN2O3
• Molecular Weight: 228.63 g/mol
• CAS No.: 67303-24-6

Description

N-(5-Chloro-2-methoxyphenyl)-2-(N-hydroxyimino)acetamide, also known as 5-chloro-2-methoxy-N-hydroxyiminoacetamide (CMHIA), is a synthetic compound that has been used in scientific research for a variety of purposes. CMHIA has been found to be an effective inhibitor of the enzyme acetylcholinesterase (AChE) in both in vitro and in vivo studies. It has also been used in the synthesis of other compounds, including the potential therapeutic agent N-methyl-N-hydroxyiminoacetamide (NMHIA).

Scientific Research Applications

CMHIA has been used in a variety of scientific research applications, including studies of enzyme inhibition, drug synthesis, and biochemical and physiological effects. It has been used as an inhibitor of AChE in both in vitro and in vivo studies. In addition, CMHIA has been used in the synthesis of the potential therapeutic agent NMHIA.

Mechanism of Action

CMHIA is an inhibitor of AChE, which is an enzyme responsible for the breakdown of the neurotransmitter acetylcholine. CMHIA binds to the enzyme, preventing it from breaking down acetylcholine and thus allowing it to accumulate in the synaptic cleft. This can have a variety of effects on the nervous system, depending on the concentration of CMHIA and the amount of acetylcholine present.
Biochemical and Physiological Effects
CMHIA has been found to have a variety of biochemical and physiological effects. In vitro studies have found that it can inhibit AChE activity, resulting in increased levels of acetylcholine in the synaptic cleft. This can lead to increased neurotransmission, which can have a variety of effects on the nervous system. In addition, CMHIA has been found to have an effect on gene expression, specifically the expression of genes involved in the synthesis of proteins.

Advantages and Limitations for Lab Experiments

One of the primary advantages of CMHIA is its ease of synthesis. The process is relatively straightforward and can be completed in a relatively short amount of time. Additionally, CMHIA is relatively inexpensive and readily available. However, there are some limitations to using CMHIA in laboratory experiments. For example, it is relatively unstable and has a short shelf life, meaning that it must be used quickly after it is synthesized.

Future Directions

Future research on CMHIA could focus on a variety of areas. For example, further studies could be conducted to investigate the biochemical and physiological effects of CMHIA, as well as its potential therapeutic applications. Additionally, studies could be conducted to investigate the effects of CMHIA on gene expression, as well as its potential as a drug synthesis substrate. Finally, further research could be conducted to investigate the potential toxicity of CMHIA, as well as its potential interactions with other compounds.

Synthesis Methods

The synthesis of CMHIA is relatively straightforward and involves several steps. The first step involves the reaction of N-(5-chloro-2-methoxyphenyl)-2-(N-hydroxyimino)acetamideethoxyphenylhydrazine with ethyl acetoacetate in the presence of a base, such as sodium ethoxide, to produce N-(5-chloro-2-methoxyphenyl)-2-(N-hydroxyimino)acetamideethoxyphenylhydrazone. This intermediate is then reacted with hydroxylamine hydrochloride to yield the desired product, CMHIA.